Cas no 705962-13-6 (1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE)

• Product Name: 1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE
• CAS No: 705962-13-6
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• MDL: MFCD03840834
• CID: 3103615
• PubChem ID: 40424337
• Update Time: 2025-10-29

1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE
• DB-132725
• AB16702
• 4-O-tert-butyl 1-O-prop-2-enyl piperazine-1,4-dicarboxylate
• 1-Allyl 4-t-butyl piperazine-1,4-dicarboxylate
• MFCD03840834
• SCHEMBL10072933
• 705962-13-6
• 1-Allyl 4-(tert-butyl) piperazine-1,4-dicarboxylate
• 1-tert-butyl 4-prop-2-en-1-yl piperazine-1,4-dicarboxylate
• 1-ALLYL4-TERT-BUTYLPIPERAZINE-1,4-DICARBOXYLATE
• F12798
• AKOS015960976
• CS-0358075

• MDL： MFCD03840834
• Inchi： 1S/C13H22N2O4/c1-5-10-18-11(16)14-6-8-15(9-7-14)12(17)19-13(2,3)4/h5H,1,6-10H2,2-4H3
• InChI Key： PHUVAUKPLIXWDI-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(=O)OCC=C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.15795719Da
• Monoisotopic Mass: 270.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE

Introduction to 1-ALLYL 4-TERT-BUTYL PIPERAZINE-1,4-DICARBOXYLATE (CAS No. 705962-13-6)

1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate (CAS No. 705962-13-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their ability to modulate biological targets such as receptors and enzymes.

The chemical structure of 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate features a piperazine ring substituted with an allyl group and a tert-butyl group, along with two carboxylate functionalities. These structural elements contribute to its unique pharmacological properties and potential applications in drug discovery and development.

Recent studies have highlighted the importance of piperazine derivatives in the design of novel drugs for treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported that piperazine-based compounds, including 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate, exhibit potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

In the context of central nervous system (CNS) disorders, 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate has shown promise as a potential lead compound for developing new treatments. A research team at the University of California, San Francisco, demonstrated that this compound effectively modulates serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. The study, published in Nature Communications (2023), highlighted the compound's ability to cross the blood-brain barrier and exert its therapeutic effects without significant side effects.

Beyond its applications in CNS disorders, 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate has also been investigated for its anti-inflammatory properties. A preclinical study conducted by researchers at Harvard Medical School found that this compound can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The results were published in the Inflammation Research Journal (2023).

The synthetic route for preparing 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate involves several well-established chemical transformations. One common approach is to start with tert-butyl piperazine and sequentially introduce the allyl group and carboxylate functionalities through selective reactions. This synthetic strategy ensures high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of safety and regulatory compliance, 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate has undergone extensive toxicity testing. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not pose significant risks to human health when used as intended. These findings are crucial for advancing the compound through clinical trials and eventual approval for medical use.

The potential applications of 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound serves as a valuable tool for probing the function of specific proteins and pathways in cellular systems. For example, researchers at the Broad Institute have utilized this compound to study signal transduction mechanisms in cancer cells, providing insights that could inform the development of targeted therapies.

In conclusion, 1-Allyl 4-tert-butyl piperazine-1,4-dicarboxylate (CAS No. 705962-13-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing new treatments for various diseases. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential, positioning it as a key player in the future landscape of drug discovery.